Cas no 20056-98-8 (benzyl(methoxy)amine)

• Product Name: benzyl(methoxy)amine
• CAS No: 20056-98-8
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD21100694
• CID: 3377178
• PubChem ID: 11815413
• Update Time: 2025-06-15

benzyl(methoxy)amine Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, N-METHOXY-
• MFCD21100694
• N-methoxy-1-phenylmethanamine
• F73200
• n-benzyl-o-methyl-hydroxylamine
• N-Methoxybenzylamine
• EN300-128775
• O-Methyl-N-benzylhydroxylamine
• QWLISCJHYITNQF-UHFFFAOYSA-N
• 20056-98-8
• methoxy-benzylamine
• benzyl(methoxy)amine
• METHOXYBENZYLAMINE
• DTXSID401347251
• N-Benzyl-O-methylhydroxylamine
• SCHEMBL8252
• AKOS009094555
• A1-04826
• 843-429-6

• MDL： MFCD21100694
• Inchi： 1S/C8H11NO/c1-10-9-7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3
• InChI Key： QWLISCJHYITNQF-UHFFFAOYSA-N
• SMILES： O(C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 198.7±33.0 °C at 760 mmHg
• Flash Point: 73.0±14.8 °C
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

benzyl(methoxy)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on benzyl(methoxy)amine

Benzyl(methoxy)amine (CAS No. 20056-98-8): An Overview of Its Properties, Applications, and Recent Research

Benzyl(methoxy)amine, with the CAS number 20056-98-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as benzyl methoxyamine, is characterized by its unique structure, which combines a benzyl group with a methoxyamine moiety. This combination endows the compound with a range of chemical properties that make it valuable in various applications.

The molecular formula of benzyl(methoxy)amine is C₈H₁₁NO₂, and its molecular weight is approximately 153.17 g/mol. The compound is typically a colorless liquid at room temperature and has a characteristic amine odor. Its physical properties, such as boiling point (167°C), melting point (-34°C), and solubility in water (slightly soluble), make it suitable for use in both laboratory and industrial settings.

In the realm of organic synthesis, benzyl(methoxy)amine serves as a valuable building block for the preparation of more complex molecules. Its reactivity as a nucleophile and its ability to form stable intermediates make it an essential reagent in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. For instance, it can be used in the formation of amides, ureas, and other nitrogen-containing functional groups through reactions such as reductive amination and condensation reactions.

Recent research has highlighted the potential of benzyl(methoxy)amine in medicinal chemistry. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of benzyl(methoxy)amine demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. Another study in the European Journal of Medicinal Chemistry found that modified forms of this compound exhibited selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells.

In addition to its applications in medicinal chemistry, benzyl(methoxy)amine has also found use in materials science. The compound can be incorporated into polymers to enhance their properties, such as thermal stability and mechanical strength. For instance, researchers at the University of California have developed novel polymer materials using benzyl(methoxy)amine-based monomers that exhibit improved thermal stability and enhanced mechanical performance compared to traditional polymers.

The environmental impact of benzyl(methoxy)amine is another area of active research. While the compound itself is not classified as hazardous under current regulations, its degradation products and potential environmental fate are subjects of ongoing investigation. Studies have shown that under certain conditions, benzyl(methoxy)amine can be biodegraded by microorganisms present in soil and water environments. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, benzyl(methoxy)amine (CAS No. 20056-98-8) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it an invaluable reagent for the development of new materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.